Cas no 1353986-43-2 (2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol)
2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol Chemical and Physical Properties
Names and Identifiers
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- 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol
- 2-(Isopropyl(thiazol-5-ylmethyl)amino)ethanol
- AM94818
- 2-(Isopropylthiazol-5-ylmethylamino)ethanol
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- Inchi: 1S/C9H16N2OS/c1-8(2)11(3-4-12)6-9-5-10-7-13-9/h5,7-8,12H,3-4,6H2,1-2H3
- InChI Key: KFJXDESDRPJRKZ-UHFFFAOYSA-N
- SMILES: S1C=NC=C1CN(CCO)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 144
- Topological Polar Surface Area: 64.599
2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM497809-1g |
2-(Isopropyl(thiazol-5-ylmethyl)amino)ethanol |
1353986-43-2 | 97% | 1g |
$1197 | 2022-09-29 | |
| Fluorochem | 086849-500mg |
2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol |
1353986-43-2 | 500mg |
£602.00 | 2022-03-01 |
2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol
2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol: A Comprehensive Overview
The compound with CAS No. 1353986-43-2, commonly referred to as 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical structure and potential applications in various industries. The molecule consists of a thiazole ring, an isopropyl group, and an ethanol moiety, which collectively contribute to its distinctive properties.
Thiazole is a heterocyclic aromatic compound that forms the core of this molecule. The presence of the thiazole ring imparts stability and reactivity to the compound, making it suitable for various chemical reactions. The isopropyl group attached to the thiazole ring adds bulkiness, which can influence the molecule's solubility and bioavailability. Furthermore, the ethanol moiety introduces hydroxyl functionality, enhancing the compound's ability to participate in hydrogen bonding and other intermolecular interactions.
Recent studies have explored the synthesis of 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol using novel methodologies. One such approach involves the reaction of an appropriate thiazole derivative with an amino alcohol under specific conditions. This method has been optimized to achieve high yields and purity, making it feasible for large-scale production. The synthesis process is not only cost-effective but also environmentally friendly, aligning with current trends toward sustainable chemistry.
The physical properties of this compound are critical for its application in different fields. Its melting point, boiling point, and solubility in various solvents have been extensively studied. For instance, the compound exhibits moderate solubility in polar solvents such as water and ethanol, which is advantageous for its use in pharmaceutical formulations. Additionally, its stability under different pH conditions makes it suitable for applications in both acidic and basic environments.
One of the most promising applications of 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol is in the pharmaceutical industry. Researchers have investigated its potential as a drug delivery agent due to its ability to form stable complexes with drugs. This property could enhance drug bioavailability and reduce side effects, making it a valuable addition to modern drug delivery systems.
In addition to pharmaceutical applications, this compound has shown potential in catalysis. Studies have demonstrated that it can act as a ligand in transition metal catalysts, facilitating various organic reactions such as oxidation and reduction. Its role as a ligand is attributed to the nitrogen atoms in the thiazole ring and the amino group, which can coordinate with metal centers effectively.
The environmental impact of 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol has also been a topic of recent research. Assessments indicate that the compound degrades under specific environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully understand its long-term effects on aquatic and terrestrial environments.
In conclusion, 2-(Isopropyl-thiazol-5-ylmethyl-amino)-ethanol (CAS No. 1353986-43-2) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure, favorable physical properties, and potential uses make it a subject of ongoing research and development. As advancements continue to be made in synthetic methods and application studies, this compound is poised to play an increasingly important role in both academic and industrial settings.
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